Cas no 91979-32-7 (2,4,6-trichlorobenzene-1-carbothioamide)

• Product Name: 2,4,6-trichlorobenzene-1-carbothioamide
• CAS No: 91979-32-7
• MF: C₇H₄Cl₃NS
• MW: 240.537357330322
• MDL: MFCD09025722
• CID: 5026737
• PubChem ID: 45040729
• Update Time: 2025-04-23

2,4,6-trichlorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichlorothiobenzamide
• 2,4,6-trichlorobenzenecarbothioamide
• 2,4,6-trichlorobenzene-1-carbothioamide

• MDL： MFCD09025722
• Inchi： 1S/C7H4Cl3NS/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H2,11,12)
• InChI Key： LYMOMIZZNLSQPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(N)=S)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.3
• Topological Polar Surface Area: 58.1

Additional information on 2,4,6-trichlorobenzene-1-carbothioamide

Professional Introduction to 2,4,6-Trichlorothiobenzamide (CAS No. 91979-32-7)

2,4,6-Trichlorothiobenzamide, with the chemical formula C₆H₃Cl₃NS, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structure, characterized by the presence of three chlorine atoms and a thiobenzamide functional group, makes it a versatile intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's properties, applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of 2,4,6-Trichlorothiobenzamide contributes to its reactivity and makes it a valuable building block in medicinal chemistry. The presence of chlorine atoms enhances its ability to participate in nucleophilic substitution reactions, while the thiobenzamide moiety provides a site for further functionalization. These attributes have been leveraged in the development of novel therapeutic agents targeting various diseases.

In recent years, 2,4,6-Trichlorothiobenzamide has garnered attention for its role in the synthesis of inhibitors for enzymes involved in metabolic pathways. For instance, studies have demonstrated its utility in creating compounds that modulate the activity of enzymes such as thioredoxin reductase and glutathione reductase. These enzymes play crucial roles in cellular redox homeostasis and are implicated in conditions like cancer and neurodegenerative diseases.

One of the most promising applications of 2,4,6-Trichlorothiobenzamide is in the development of anticancer agents. Researchers have utilized its structural framework to design molecules that inhibit kinases and other signaling proteins involved in tumor growth. Preliminary studies have shown that derivatives of this compound exhibit potent antiproliferative effects against various cancer cell lines. The chlorine atoms facilitate interactions with biological targets, enhancing binding affinity and efficacy.

The pharmaceutical industry has also explored the use of 2,4,6-Trichlorothiobenzamide in the synthesis of antimicrobial agents. Its ability to undergo further modifications allows for the creation of compounds with broad-spectrum activity against bacteria and fungi. This is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are urgently needed.

Advances in computational chemistry have further enhanced the utility of 2,4,6-Trichlorothiobenzamide. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, accelerating the drug discovery process. These simulations have provided insights into how structural modifications can improve potency and selectivity.

The environmental impact of using 2,4,6-Trichlorothiobenzamide as an intermediate has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods.

In conclusion, 2,4,6-Trichlorothiobenzamide (CAS No. 91979-32-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various diseases. Recent advancements in drug discovery technologies have further highlighted its importance in developing novel therapeutic agents.